Cas no 718-08-1 (Ethyl 4-Phenylacetoacetate)
Ethyl 4-Phenylacetoacetate structure
Product Name:Ethyl 4-Phenylacetoacetate
CAS No:718-08-1
MF:C12H14O3
MW:206.237763881683
MDL:MFCD03844818
CID:571016
PubChem ID:225855
Update Time:2025-04-19
Ethyl 4-Phenylacetoacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-oxo-4-phenylbutanoate
- 3-oxo-4-phenyl-butyric acid ethyl ester
- Benzenebutanoic acid, b-oxo-, ethyl ester
- Ethyl 4-Phenylacetoacetate
- 4-Phenyl-3-oxobutanoic acid ethyl ester
- Ethyl 3-oxo-4-phenylbutyrate
- Ethyl3-oxo-4-phenylbutanoate
- NSC15691
- ethyl 4-phenyl-3-oxobutyrate
- ethyl 3-oxo-4-phenyl-butanoate
- BOZNWXQZCYZCSH-UHFFFAOYSA-N
- RP26223
- gamma-Phenylacetoacetic acid ethyl ester
- gamma-phenyl acetoacetic acid ethyl
- SCHEMBL319873
- GS-3901
- EN300-99190
- Z839816996
- gamma-phenyl acetoacetic acid ethyl ester
- J-521058
- CS-W018590
- NSC-15691
- FT-0613319
- 718-08-1
- 3-Oxo-4-phenylbutyric acid ethyl ester
- A9385
- Benzenebutanoic acid,b-oxo-,ethyl ester
- FT-0600129
- AKOS010951687
- SB38435
- DTXSID40280147
- AM20041075
- SY041609
- MFCD03844818
- DB-006514
-
- MDL： MFCD03844818
- Inchi： 1S/C12H14O3/c1-2-15-12(14)9-11(13)8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- InChI Key： BOZNWXQZCYZCSH-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(CC1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094294304 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 206.24
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4
Experimental Properties
- Density: 1.091
- Boiling Point: 290.3°C at 760 mmHg
- Flash Point: 124 ºC
- Refractive Index: 1.054-1.059
- PSA: 43.37000
- LogP: 1.75140
Ethyl 4-Phenylacetoacetate Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Storage Condition：Inert atmosphere,Room Temperature
- Risk Phrases：R36/37/38
Ethyl 4-Phenylacetoacetate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 4-Phenylacetoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E194746-1g |
Ethyl 4-Phenylacetoacetate |
718-08-1 | 97% | 1g |
¥86.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E194746-250mg |
Ethyl 4-Phenylacetoacetate |
718-08-1 | 97% | 250mg |
¥59.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E194746-25g |
Ethyl 4-Phenylacetoacetate |
718-08-1 | 97% | 25g |
¥1399.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E194746-5g |
Ethyl 4-Phenylacetoacetate |
718-08-1 | 97% | 5g |
¥359.90 | 2023-09-03 | |
| Fluorochem | 093060-5g |
Ethyl 3-oxo-4-phenylbutanoate |
718-08-1 | 90% | 5g |
￡192.00 | 2022-03-01 | |
| Fluorochem | 093060-10g |
Ethyl 3-oxo-4-phenylbutanoate |
718-08-1 | 90% | 10g |
￡345.00 | 2022-03-01 | |
| Fluorochem | 093060-250mg |
Ethyl 3-oxo-4-phenylbutanoate |
718-08-1 | 90% | 250mg |
￡22.00 | 2022-03-01 | |
| Fluorochem | 093060-1g |
Ethyl 3-oxo-4-phenylbutanoate |
718-08-1 | 90% | 1g |
￡64.00 | 2022-03-01 | |
| Chemenu | CM254723-5g |
Ethyl 3-oxo-4-phenylbutanoate |
718-08-1 | 95% | 5g |
$224 | 2021-06-16 | |
| Chemenu | CM254723-10g |
Ethyl 3-oxo-4-phenylbutanoate |
718-08-1 | 95% | 10g |
$402 | 2021-06-16 |
Ethyl 4-Phenylacetoacetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:718-08-1)Ethyl 4-Phenylacetoacetate
Order Number:A9385
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:26
Price ($):330.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:718-08-1)Ethyl 3-oxo-4-phenylbutanoate
Order Number:sfd13675
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Ethyl 4-Phenylacetoacetate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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